Cas no 79302-77-5 (5-(3-Hydroxyphenyl)-3H-1,3,4-oxadiazol-2-one)
79302-77-5 structure
Product Name:5-(3-Hydroxyphenyl)-3H-1,3,4-oxadiazol-2-one
CAS No:79302-77-5
MF:C8H6N2O3
MW:178.14484167099
CID:2107339
Update Time:2023-08-03
5-(3-Hydroxyphenyl)-3H-1,3,4-oxadiazol-2-one Chemical and Physical Properties
Names and Identifiers
-
- 5-(3-hydroxyphenyl)-1,3,4-oxadiazol-2(3H)-one
- 5-(3-hydroxyphenyl)-3H-1,3,4-oxadiazol-2-one
- ODC100104
- 5-(3-hydroxyphenyl)-2,3-dihydro-1,3,4-oxadiazol-2-one
- 5-(3-Hydroxyphenyl)-3H-1,3,4-oxadiazol-2-one
-
- Inchi: 1S/C8H6N2O3/c11-6-3-1-2-5(4-6)7-9-10-8(12)13-7/h1-4,11H,(H,10,12)
- InChI Key: YGZLWIAYXICTBQ-UHFFFAOYSA-N
- SMILES: O1C(NN=C1C1C=CC=C(C=1)O)=O
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 252
- Topological Polar Surface Area: 70.9
5-(3-Hydroxyphenyl)-3H-1,3,4-oxadiazol-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Apollo Scientific | OR954529-250mg |
5-(3-Hydroxyphenyl)-3H-1,3,4-oxadiazol-2-one |
79302-77-5 | 98% | 250mg |
£250.00 | 2025-02-21 | |
| Apollo Scientific | OR954529-1g |
5-(3-Hydroxyphenyl)-3H-1,3,4-oxadiazol-2-one |
79302-77-5 | 98% | 1g |
£520.00 | 2025-02-21 | |
| Chemenu | CM525490-250mg |
5-(3-Hydroxyphenyl)-3H-1,3,4-oxadiazol-2-one |
79302-77-5 | 98% | 250mg |
$249 | 2024-07-23 | |
| Chemenu | CM525490-1g |
5-(3-Hydroxyphenyl)-3H-1,3,4-oxadiazol-2-one |
79302-77-5 | 98% | 1g |
$519 | 2024-07-23 | |
| A2B Chem LLC | AH57409-250mg |
5-(3-Hydroxyphenyl)-3H-1,3,4-oxadiazol-2-one |
79302-77-5 | 98% | 250mg |
$228.00 | 2024-04-19 | |
| A2B Chem LLC | AH57409-1g |
5-(3-Hydroxyphenyl)-3H-1,3,4-oxadiazol-2-one |
79302-77-5 | 98% | 1g |
$467.00 | 2024-04-19 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1281025-250mg |
5-(3-Hydroxyphenyl)-3H-1,3,4-oxadiazol-2-one |
79302-77-5 | 98% | 250mg |
¥3078.00 | 2024-07-28 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1281025-1g |
5-(3-Hydroxyphenyl)-3H-1,3,4-oxadiazol-2-one |
79302-77-5 | 98% | 1g |
¥5184.00 | 2024-07-28 | |
| 1PlusChem | 1P00G91D-1g |
5-(3-hydroxyphenyl)-1,3,4-oxadiazol-2(3H)-one |
79302-77-5 | 98% | 1g |
$498.00 | 2025-02-27 | |
| 1PlusChem | 1P00G91D-250mg |
5-(3-hydroxyphenyl)-1,3,4-oxadiazol-2(3H)-one |
79302-77-5 | 98% | 250mg |
$239.00 | 2025-02-27 |
5-(3-Hydroxyphenyl)-3H-1,3,4-oxadiazol-2-one Related Literature
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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3. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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